Cas no 2229130-51-0 (2-methyl-1-(3-methyl-4-nitrophenyl)propan-2-ol)

• Product Name: 2-methyl-1-(3-methyl-4-nitrophenyl)propan-2-ol
• CAS No: 2229130-51-0
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 5911281
• PubChem ID: 165680703
• Update Time: 2025-10-31

2-methyl-1-(3-methyl-4-nitrophenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-methyl-1-(3-methyl-4-nitrophenyl)propan-2-ol
• 2229130-51-0
• EN300-1823783

• Inchi： 1S/C11H15NO3/c1-8-6-9(7-11(2,3)13)4-5-10(8)12(14)15/h4-6,13H,7H2,1-3H3
• InChI Key： IEKJPHDDBFEOFV-UHFFFAOYSA-N
• SMILES： OC(C)(C)CC1C=CC(=C(C)C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 209.10519334g/mol
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 66Ų

Additional information on 2-methyl-1-(3-methyl-4-nitrophenyl)propan-2-ol

Introduction to 2-methyl-1-(3-methyl-4-nitrophenyl)propan-2-ol (CAS No. 2229130-51-0)

2-methyl-1-(3-methyl-4-nitrophenyl)propan-2-ol, identified by the chemical abstracts service number 2229130-51-0, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This molecule, featuring a methyl-substituted propan-2-ol backbone coupled with a 3-methyl-4-nitrophenyl aromatic group, exhibits unique structural and functional properties that make it a valuable candidate for further study and potential applications in medicinal chemistry.

The structural framework of 2-methyl-1-(3-methyl-4-nitrophenyl)propan-2-ol incorporates both aliphatic and aromatic moieties, which are often strategically employed in drug design to modulate bioactivity. The presence of the nitro group in the phenyl ring is particularly noteworthy, as nitroaromatic compounds have been extensively studied for their pharmacological effects. These groups can serve as key pharmacophores, influencing interactions with biological targets such as enzymes and receptors.

In recent years, there has been growing interest in the development of novel compounds that combine aliphatic and aromatic functionalities to enhance pharmacological properties. The methyl-substituted propan-2-ol moiety in this compound may contribute to its solubility and metabolic stability, factors that are critical for drug efficacy and safety. Furthermore, the 3-methyl-4-nitrophenyl group introduces a potential site for hydrogen bonding or other non-covalent interactions with biological targets, which could be exploited to improve binding affinity.

One of the most compelling aspects of 2-methyl-1-(3-methyl-4-nitrophenyl)propan-2-ol is its potential utility in the synthesis of more complex molecules. Its unique structure makes it a versatile building block for further chemical modifications, allowing researchers to explore a wide range of pharmacological profiles. For instance, the nitro group can be reduced to an amine, opening up possibilities for further derivatization into more complex structures.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 2-methyl-1-(3-methyl-4-nitrophenyl)propan-2-ol for potential bioactivity. Molecular modeling studies suggest that this compound may exhibit interactions with various biological targets, including enzymes and receptors involved in inflammatory pathways. These findings align with current trends in drug discovery, where modulating inflammatory responses is a key area of focus due to its relevance in numerous diseases.

The synthesis of 2-methyl-1-(3-methyl-4-nitrophenyl)propan-2-ol presents an interesting challenge for organic chemists. The combination of aliphatic and aromatic components requires careful optimization of reaction conditions to ensure high yield and purity. Modern synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have shown promise in facilitating the construction of such complex molecules efficiently.

From a pharmaceutical perspective, the potential applications of 2-methyl-1-(3-methyl-4-nitrophenyl)propan-2-ol are diverse. Its structural features suggest it could be explored as a precursor for drugs targeting neurological disorders, where nitroaromatic compounds have demonstrated efficacy. Additionally, its ability to interact with biological targets through multiple binding sites makes it a promising candidate for developing multitarget drugs, which are increasingly sought after due to their ability to modulate multiple pathways simultaneously.

The chemical properties of this compound also make it suitable for use as an intermediate in the synthesis of more complex molecules. For example, the nitro group can be used as a handle for further functionalization through reduction or diazotization reactions, allowing chemists to tailor the molecule's properties as needed. This flexibility is crucial in drug discovery pipelines, where rapid iteration and optimization are essential.

In conclusion,2-methyl-1-(3-methyl-4-nitrophenyl)propan-2-ol (CAS No. 2229130-51) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and bioactivity suggest numerous applications across various therapeutic areas. As research continues to uncover new synthetic methods and computational tools for drug discovery,this molecule will undoubtedly remain at the forefront of medicinal chemistry investigations.